5-amino-3-[1-cyano-2-(2-methoxyphenyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-[(Z)-1-cyano-2-(2-methoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C20H15N5O/c1-26-18-10-6-5-7-14(18)11-15(12-21)19-17(13-22)20(23)25(24-19)16-8-3-2-4-9-16/h2-11H,23H2,1H3/b15-11+
• InChI Key: OQQDVXQZWCVIJH-RVDMUPIBSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C#N)C2=NN(C(=C2C#N)N)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=CC=C1/C=C(\C#N)/C2=NN(C(=C2C#N)N)C3=CC=CC=C3
• Molecular Formula: C20H15N5O
• Molecular Weight: 341.4 g/mol

Description

The compound “5-amino-3-[1-cyano-2-(2-methoxyphenyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile” is a complex organic molecule with the molecular formula C21H17N5O2. It has an average mass of 371.392 Da and a monoisotopic mass of 371.138214 Da.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. For instance, vinylboronic acid pinacol ester, a compound with the molecular formula C8H15BO2, is often used in the synthesis of complex molecules. It is employed in a “double” Heck-Mizoroki arylation leading to β,β-diarylated vinyl boronates. This approach was used to prepare conjugated dendrimers. Also, it was used to prepare γ-carbonyl vinyl boronates via a light-induced radical addition of xanthates.

Chemical Reactions Analysis

The compound can participate in various chemical reactions. For example, vinylboronic acid pinacol ester, a related compound, is used in Suzuki-Miyaura coupling reactions, Mizoroki-Heck reactions (cascade reaction), and intramolecular Nozaki-Hiyama-Kishi reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its refractive index, density, and storage temperature. For instance, vinylboronic acid pinacol ester has a refractive index of 1.4300 (lit.), a density of 0.908 g/mL at 25 °C (lit.), and it is stored at −20°C.